Cas no 262423-83-6 ((2S)-2-Hydroxy-1-propyl Methanesulfonate)

• Product Name: (2S)-2-Hydroxy-1-propyl Methanesulfonate
• CAS No: 262423-83-6
• MF: C₄H₁₀O₄S
• MW: 154.184800624847
• CID: 825436
• Update Time: 2026-04-29

(2S)-2-Hydroxy-1-propyl Methanesulfonate Chemical and Physical Properties

Names and Identifiers

• (2S)-2-Hydroxy-1-propyl Methanesulfonate
• (2S)-2-HYDROXY-1-PROPYL METHANESULFONATE,PALE YELLOW OIL
• (S)-2-hydroxy-propyl methanesulfonate

Computed Properties

• Exact Mass: 154.03000

Experimental Properties

• PSA: 71.98000
• LogP: 0.42420

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonic acid esters

Additional information on (2S)-2-Hydroxy-1-propyl Methanesulfonate

Introduction to (2S)-2-Hydroxy-1-propyl Methanesulfonate (CAS No. 262423-83-6)

The compound (2S)-2-Hydroxy-1-propyl Methanesulfonate, identified by its CAS number 262423-83-6, is a significant molecule in the field of chemo-biopharmaceuticals. This compound has garnered attention due to its unique structural properties and potential applications in drug development and biochemical research. The stereochemistry of the molecule, particularly the (2S) configuration, plays a crucial role in its interactions with biological targets, making it a subject of intense study among researchers.

Methanesulfonate esters, such as this one, are known for their stability and versatility in chemical synthesis. The presence of the hydroxy group at the 2-position and the propyl group at the 1-position contributes to its reactivity and functionality, enabling it to serve as a versatile intermediate in organic synthesis. Recent studies have highlighted the importance of such derivatives in developing novel therapeutic agents, particularly in the realm of enzyme inhibition and receptor binding studies.

In recent years, there has been a surge in research focused on stereoselective synthesis and applications of chiral compounds. The (2S)-configuration of this methanesulfonate derivative is particularly interesting because it allows for precise control over molecular interactions, which is critical in pharmaceutical applications. Researchers have been exploring its potential as a building block for more complex molecules, leveraging its stereochemical properties to enhance drug efficacy and reduce side effects.

One of the most compelling aspects of (2S)-2-Hydroxy-1-propyl Methanesulfonate is its role in the development of enzyme inhibitors. Enzymes are central to numerous biological processes, and modulating their activity is key to treating a wide range of diseases. The hydroxy group and the propyl chain provide multiple sites for interaction with enzymatic active sites, making this compound a promising candidate for developing targeted inhibitors. For instance, studies have shown that derivatives of this compound exhibit inhibitory activity against certain kinases and proteases, which are implicated in various pathological conditions.

Additionally, the methanesulfonate moiety contributes to the compound's solubility and bioavailability, which are critical factors in drug design. Poor solubility can significantly limit a drug's effectiveness, while good solubility ensures better absorption and distribution within the body. The balance between these properties makes (2S)-2-Hydroxy-1-propyl Methanesulfonate an attractive candidate for further development.

Recent advancements in computational chemistry have also facilitated a deeper understanding of how this compound interacts with biological targets. Molecular modeling studies have revealed that the stereochemistry at the 2-position significantly influences binding affinity and specificity. These insights have guided researchers in designing analogs with enhanced pharmacological properties. For example, modifications to the propyl chain or the hydroxy group have been shown to improve binding interactions with certain protein targets.

In clinical trials, compounds derived from (2S)-2-Hydroxy-1-propyl Methanesulfonate have demonstrated promising results in preclinical models. These studies have focused on evaluating their efficacy in treating conditions such as inflammation and cancer. The ability of this compound to modulate enzymatic activity has been particularly noteworthy, with several derivatives showing significant anti-inflammatory effects by inhibiting key pro-inflammatory enzymes.

The synthesis of (2S)-2-Hydroxy-1-propyl Methanesulfonate also presents interesting challenges and opportunities for chemists. Stereocontrolled reactions are essential for producing this compound in high enantiomeric purity. Techniques such as asymmetric hydrogenation and chiral resolution have been employed to achieve this goal. These methods not only highlight the synthetic prowess required but also underscore the importance of stereochemistry in pharmaceutical development.

As research continues to evolve, new applications for (2S)-2-Hydroxy-1-propyl Methanesulfonate are likely to emerge. Its unique structural features make it a valuable tool for both academic research and industrial development. Collaborative efforts between chemists, biologists, and pharmacologists will be crucial in harnessing its full potential. The ongoing exploration of this compound underscores its significance in advancing our understanding of chemo-biopharmaceutical interactions.